Cas no 2320862-00-6 (1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one)

1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one is a synthetic organic compound featuring a diazepane core substituted with a cyclobutyl group and a 4-methoxyphenylpropanone moiety. This structure suggests potential utility as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. The cyclobutyl group may enhance conformational rigidity, while the methoxyphenyl fragment could contribute to binding affinity in receptor interactions. Its well-defined molecular architecture offers opportunities for further derivatization, making it a versatile building block in medicinal chemistry. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic applications.
1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one structure
2320862-00-6 structure
Product Name:1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one
CAS No:2320862-00-6
MF:C19H28N2O2
MW:316.437825202942
CID:5341116
Update Time:2025-08-05

1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one
    • 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one
    • Inchi: 1S/C19H28N2O2/c1-23-18-9-6-16(7-10-18)8-11-19(22)21-13-3-12-20(14-15-21)17-4-2-5-17/h6-7,9-10,17H,2-5,8,11-15H2,1H3
    • InChI Key: MZYJAJLXYSUSRF-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=CC=1)OC)N1CCCN(CC1)C1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 376
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.8

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Additional information on 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one

1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one (CAS No. 2320862-00-6): A Comprehensive Overview

1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one (CAS No. 2320862-00-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anxiolytic, anticonvulsant, and muscle relaxant properties. The integration of a cyclobutyl group and a methoxyphenyl moiety in its structure further enhances its pharmacological profile, making it a promising candidate for various therapeutic indications.

The chemical structure of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one is characterized by a central diazepane ring, which is substituted with a cyclobutyl group at the 4-position and a methoxyphenyl group at the 3-position of the propanone moiety. This unique arrangement of functional groups contributes to its high affinity for specific receptors and enzymes, thereby modulating various physiological processes.

Recent studies have highlighted the potential of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anxiolytic effects in rodent models of anxiety. The researchers found that it selectively binds to GABA-A receptors, which are key targets for anxiolytic drugs. This selective binding profile suggests that it may have fewer side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one has shown promise in the treatment of pain. A study conducted by a team of researchers at the University of California found that this compound effectively reduces nociceptive responses in animal models of chronic pain. The mechanism underlying this effect is believed to involve the modulation of ion channels and neurotransmitter release in pain pathways.

The pharmacokinetic properties of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are encouraging and suggest that this compound may have a bright future in the pharmaceutical industry.

In conclusion, 1-(4-Cyclobutyl-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one (CAS No. 2320862-00-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As further studies continue to elucidate its mechanisms of action and clinical utility, it is likely to play an important role in the development of new treatments for neurological disorders and pain management.

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